Cas no 1548100-20-4 (2-(2-methyloxolan-3-yl)ethan-1-amine, Mixture of diastereomers)

• Product Name: 2-(2-methyloxolan-3-yl)ethan-1-amine, Mixture of diastereomers
• CAS No: 1548100-20-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6216609
• PubChem ID: 82717460
• Update Time: 2025-05-23

2-(2-methyloxolan-3-yl)ethan-1-amine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyloxolan-3-yl)ethan-1-amine, Mixture of diastereomers
• AKOS021035429
• 2-(2-Methyloxolan-3-yl)ethanamine
• 2-(2-methyloxolan-3-yl)ethan-1-amine
• EN300-1829298
• 1548100-20-4
• 2-(2-Methyltetrahydrofuran-3-yl)ethan-1-amine

• Inchi： 1S/C7H15NO/c1-6-7(2-4-8)3-5-9-6/h6-7H,2-5,8H2,1H3
• InChI Key： GZMZAIFUHGBUKM-UHFFFAOYSA-N
• SMILES： O1CCC(CCN)C1C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-methyloxolan-3-yl)ethan-1-amine, Mixture of diastereomers

Comprehensive Overview of 2-(2-methyloxolan-3-yl)ethan-1-amine, Mixture of diastereomers (CAS No. 1548100-20-4)

The compound 2-(2-methyloxolan-3-yl)ethan-1-amine, a mixture of diastereomers with the CAS number 1548100-20-4, is a versatile organic molecule gaining attention in pharmaceutical and chemical research. Its unique structural features, including a methyl-substituted oxolane ring and an ethylamine side chain, make it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science due to its stereochemical diversity and functional group compatibility.

In recent years, the demand for chiral amines like 2-(2-methyloxolan-3-yl)ethan-1-amine has surged, driven by the need for enantioselective catalysts and bioactive compounds. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficient stereocontrol is paramount. The diastereomeric mixture nature of this compound allows for broader exploration of structure-activity relationships (SAR), a hot topic in AI-driven drug design and computational chemistry workflows.

The synthesis of CAS 1548100-20-4 typically involves stereoselective ring formation followed by amine functionalization, with protocols optimized for minimal environmental impact. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are critical for characterizing this compound, reflecting industry demands for high-purity intermediates. These methods are frequently discussed in pharmaceutical forums and research publications, highlighting their relevance to current scientific discourse.

From a commercial perspective, 2-(2-methyloxolan-3-yl)ethan-1-amine is cataloged by major chemical suppliers as a building block for medicinal chemistry. Its applications extend to peptide mimetics and small molecule inhibitors, areas witnessing exponential growth due to advancements in biologics and targeted therapies. The compound’s oxolane moiety also attracts interest in flavor and fragrance industries, where cyclic ethers contribute to sensory profiles.

Ongoing studies explore the kinetic resolution of this diastereomeric mixture to isolate individual stereoisomers, addressing the pharmaceutical industry’s need for enantiopure compounds. This resonates with frequent search queries about chiral separation techniques and stereochemistry optimization. Furthermore, its metal-complexing properties are under investigation for catalytic applications, tying into trends around transition-metal catalysis and renewable energy solutions.

Regulatory compliance for CAS 1548100-20-4 follows standard chemical safety protocols, with SDS documentation emphasizing proper handling under GMP guidelines. The compound’s stability and solubility data are frequently requested in research databases, reflecting user interest in physicochemical properties for lab-scale applications. Notably, its logP values and hydrogen bonding capacity make it a subject of QSAR modeling studies.

In conclusion, 2-(2-methyloxolan-3-yl)ethan-1-amine exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its CAS 1548100-20-4 designation serves as a gateway for researchers exploring stereodiverse scaffolds, while industry stakeholders value its role in high-value synthesis. As scientific communities prioritize molecular innovation, this compound will likely remain a focal point in both academic and industrial settings.